Cas no 101482-14-8 (2-Naphthalenecarbothioic acid)
2-Naphthalenecarbothioic acid structure
Product Name:2-Naphthalenecarbothioic acid
CAS No:101482-14-8
MF:C11H8OS
MW:188.245621681213
CID:1129438
PubChem ID:268743
Update Time:2025-04-20
2-Naphthalenecarbothioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarbothioic acid
- NSC-109126
- NSC109126
- SCHEMBL1479594
- SCHEMBL8713874
- naphthalene-2-carbothioic S-acid
- 101482-14-8
-
- Inchi: 1S/C11H8OS/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H,12,13)
- InChI Key: MYWDCYJGMMRNCL-UHFFFAOYSA-N
- SMILES: SC(C1=CC=C2C=CC=CC2=C1)=O
Computed Properties
- Exact Mass: 188.02964
- Monoisotopic Mass: 188.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- PSA: 20.23
2-Naphthalenecarbothioic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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